PLX9486
Overview
Description
PLX9486 is an orally bioavailable protein tyrosine kinase inhibitor of mutated forms of the tumor-associated antigen mast/stem cell factor receptor c-Kit (SCFR), with potential antineoplastic activity. Upon oral administration, c-Kit inhibitor this compound binds to and inhibits specific c-Kit mutants. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these c-Kit mutations. c-Kit, a transmembrane protein and receptor tyrosine kinase, is overexpressed in solid tumors and hematological malignancies; it plays a key role in the regulation of cell differentiation and proliferation.
Properties
Molecular Formula |
C28H62Cl8N8 |
|---|---|
SMILES |
Unknown |
Appearance |
Solid powder |
Synonyms |
PLX9486; PLX-9486; PLX 9486.; Unknown |
Origin of Product |
United States |
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